Cas no 1038392-13-0 ((1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)methanol)

(1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)methanol structure
1038392-13-0 structure
Product Name:(1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)methanol
CAS No:1038392-13-0
MF:C9H14N2O2
MW:182.219662189484
MDL:MFCD26127460
CID:1034754
PubChem ID:59588576
Update Time:2025-04-20

(1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)methanol
    • [1-(oxan-2-yl)pyrazol-4-yl]methanol
    • 1-(Tetrahydro-2H-pyran-2-yl)pyrazole-4-methanol
    • CS-0127954
    • BS-14206
    • SCHEMBL878011
    • DTXSID80732438
    • 1038392-13-0
    • MFCD26127460
    • 1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-4-methanol
    • J-500079
    • DB-126683
    • [1-(Oxan-2-yl)-1H-pyrazol-4-yl]methanol
    • SY279768
    • AKOS016014722
    • MDL: MFCD26127460
    • Inchi: 1S/C9H14N2O2/c12-7-8-5-10-11(6-8)9-3-1-2-4-13-9/h5-6,9,12H,1-4,7H2
    • InChI Key: PBHINQDJZGHENZ-UHFFFAOYSA-N
    • SMILES: O1CCCCC1N1C=C(CO)C=N1

Computed Properties

  • Exact Mass: 182.105527694g/mol
  • Monoisotopic Mass: 182.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 47.3Ų

(1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-4-yl)methanol Pricemore >>

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